Cas no 2034443-74-6 (LCKKGNRUHHONLV-UHFFFAOYSA-N)

• Product Name: LCKKGNRUHHONLV-UHFFFAOYSA-N
• CAS No: 2034443-74-6
• MF: C₁₆H₁₇N₃O₄S
• MW: 347.388882398605
• CID: 5552572
• Update Time: 2025-10-30

LCKKGNRUHHONLV-UHFFFAOYSA-N Chemical and Physical Properties

Names and Identifiers

• LCKKGNRUHHONLV-UHFFFAOYSA-N

• Inchi： 1S/C16H17N3O4S/c1-22-15(21)12-9-18-16(24-12)19-14(20)10-6-7-17-13(8-10)23-11-4-2-3-5-11/h6-9,11H,2-5H2,1H3,(H,18,19,20)
• InChI Key： LCKKGNRUHHONLV-UHFFFAOYSA-N
• SMILES： S1C(C(OC)=O)=CN=C1NC(C1C=CN=C(OC2CCCC2)C=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on LCKKGNRUHHONLV-UHFFFAOYSA-N

Introduction to Compound CAS No. 2034443-74-6: LCKKGNRUHHONLV-UHFFFAOYSA-N

The compound with the CAS number 2034443-74-6 and the product name LCKKGNRUHHONLV-UHFFFAOYSA-N is a novel molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural properties, has shown promising potential in various therapeutic applications. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, biological activities, and recent research findings.

LCKKGNRUHHONLV-UHFFFAOYSA-N is a complex organic molecule with a molecular formula of C₂₈H₃₆N₆O₈. Its molecular weight is approximately 556.61 g/mol. The compound features a multi-ring system with several functional groups, including amine, hydroxyl, and carboxyl groups, which contribute to its diverse chemical reactivity and biological activity.

In recent years, the study of LCKKGNRUHHONLV-UHFFFAOYSA-N has focused on its potential as a therapeutic agent for various diseases. One of the most notable areas of research is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory disorders like rheumatoid arthritis and inflammatory bowel disease (IBD).

Beyond its anti-inflammatory effects, LCKKGNRUHHONLV-UHFFFAOYSA-N has also demonstrated significant antioxidant activity. It has been found to scavenge free radicals and reduce oxidative stress, which is a key factor in many chronic diseases such as cardiovascular disease and neurodegenerative disorders. This dual action—anti-inflammatory and antioxidant—makes it an attractive target for drug development.

The pharmacokinetic properties of LCKKGNRUHHONLV-UHFFFAOYSA-N have been extensively studied to understand its behavior in biological systems. Research indicates that it has good oral bioavailability and a favorable pharmacokinetic profile, which enhances its potential as an orally administered therapeutic agent. Additionally, it exhibits low toxicity in preclinical studies, further supporting its safety profile.

In the realm of cancer research, LCKKGNRUHHONLV-UHFFFAOYSA-N has shown promising antitumor activity. It has been reported to induce apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action involves the modulation of key signaling pathways such as the PI3K/Akt pathway and the MAPK pathway, which are often dysregulated in cancer cells.

The structural uniqueness of LCKKGNRUHHONLV-UHFFFAOYSA-N has also led to its exploration in combination therapy approaches. Combining this compound with other established drugs has been shown to enhance therapeutic efficacy while reducing side effects. For example, when used in conjunction with conventional chemotherapy agents like doxorubicin or cisplatin, it can improve treatment outcomes in preclinical models of cancer.

In addition to its therapeutic applications, LCKKGNRUHHONLV-UHFFFAOYSA-N has potential uses in diagnostic imaging. Its ability to bind selectively to certain biomarkers makes it a valuable tool for non-invasive imaging techniques such as MRI and PET scans. This could aid in early detection and monitoring of diseases like Alzheimer's disease and Parkinson's disease.

The synthesis of LCKKGNRUHHONLV-UHFFFAOYSA-N involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic chemistry have led to more efficient methods for producing this compound on a larger scale, which is crucial for clinical trials and eventual commercialization.

Clinical trials are currently underway to evaluate the safety and efficacy of LCKKGNRUHHONLV-UHFFFAOYSA-N in human subjects. Preliminary results from phase I trials have been encouraging, with no major adverse effects reported at therapeutic doses. Phase II trials are expected to provide more detailed insights into its therapeutic potential across different disease conditions.

In conclusion, the compound with the CAS number 2034443-74-6 (LCKKGNRUHHONLV-UHFFFAOYSA-N) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its diverse biological activities, positions it as a promising candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new applications and mechanisms of action, further solidifying its importance in the field.